Cas no 73428-03-2 (2-Naphthalenecarboxylicacid, 3-nitro-)

73428-03-2 structure
Product name:2-Naphthalenecarboxylicacid, 3-nitro-
2-Naphthalenecarboxylicacid, 3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarboxylicacid, 3-nitro-
- 3-NITRO-2-NAPHTHOIC ACID
- 3-Nitronaphthalene-2-carboxylic acid
- 2-Naphthalenecarboxylicacid,3-nitro
- 2-Naphthoicacid,3-nitro-(6CI)
- 3-Nitro-2-naphthalenecarboxylic acid
- DTXSID60506477
- 2-Naphthalenecarboxylic acid, 3-nitro-
- 3-NITRO-2-NAPHTHOICACID
- 73428-03-2
- SCHEMBL11581177
- FT-0747518
-
- Inchi: InChI=1S/C11H7NO4/c13-11(14)9-5-7-3-1-2-4-8(7)6-10(9)12(15)16/h1-6H,(H,13,14)
- InChI Key: BYIUVFKAWSUUPU-UHFFFAOYSA-N
- SMILES: C1=CC=C2C=C(C(=CC2=C1)C(=O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 217.03800
- Monoisotopic Mass: 217.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.1Ų
- XLogP3: 2.5
Experimental Properties
- PSA: 83.12000
- LogP: 2.96940
2-Naphthalenecarboxylicacid, 3-nitro- Related Literature
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1. NotesJ. H. S. Green,Z. S. Ariyan,H. Suschitzky,D. D. Perrin,A. Chatterjee,B. Chaudhury,G. A. Bottomley,I. H. Coopes,H. Irving,R. D. Gillard,M. S. Gibson,R. D. Topsom,J. Vaughan,Leonardo Garcia,Milton Orchin,N. Bacon,S. Brewis,G. E. Usher,E. S. Waight,Wilson Baker,B. F. Burrows,Ng. Ph. Buu-Ho?,G. Saint-Ruf,W. P. Griffith,J. Lewis,G. Wilkinson J. Chem. Soc. 1961 2241
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2. Journal: index of authors, 1961
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